4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H22N2O4S2/c1-3-17-8-12-19(13-9-17)28(24,25)22-18-10-14-20(15-11-18)29(26,27)23-21-7-5-4-6-16(21)2/h4-15,22-23H,3H2,1-2H3
• InChI Key: GOPKTQZPOIRANR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3C
• Molecular Formula: C21H22N2O4S2
• Molecular Weight: 430.5 g/mol

Description

4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. This molecule has been extensively studied for its potential therapeutic benefits, and it has shown promising results in preclinical and clinical trials.

Mechanism of Action

4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide acts as a selective inhibitor of the angiotensin II type 2 receptor (AT2R), which is expressed in sensory neurons. By inhibiting the AT2R, this compound reduces the activity of nociceptive neurons, leading to a reduction in pain. This mechanism of action is distinct from other pain medications, such as opioids, which can have significant side effects and risks of addiction.
Biochemical and physiological effects:
This compound has been shown to be well-tolerated in preclinical and clinical studies, with no significant adverse effects reported. It has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. This compound has been shown to reduce pain without affecting other physiological functions, such as motor function or cognitive ability.

Advantages and Limitations for Lab Experiments

4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has several advantages for use in lab experiments. It has a well-defined mechanism of action, which allows for targeted studies of its effects on pain pathways. It is also relatively easy to synthesize and purify, which makes it accessible for use in a wide range of experiments. However, this compound has limitations in terms of its specificity for the AT2R, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide. One area of focus could be on the development of new formulations of the drug, such as topical creams or transdermal patches, to improve its delivery and efficacy. Another area of focus could be on the identification of biomarkers that could be used to predict patient response to this compound, which could help to personalize treatment and improve outcomes. Additionally, further studies could be conducted to explore the potential use of this compound in other pain conditions, such as fibromyalgia or chronic lower back pain.

Scientific Research Applications

4-ethyl-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has been studied extensively for its potential therapeutic benefits in chronic pain management. It has been shown to be effective in reducing pain in preclinical models of neuropathic pain and osteoarthritis. Clinical trials have also demonstrated its safety and efficacy in reducing pain in patients with post-herpetic neuralgia and chemotherapy-induced peripheral neuropathy.